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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of L-tryptophan L-tryptophanium bromide

(LTTB), a co-crystal with significant potential in biomedical and nonlinear optical applications.

We will delve into its fundamental chemical identifiers, physicochemical properties, synthesis

and characterization protocols, and its established biological and physical activities.

Core Chemical Identity of LTTB
L-tryptophan L-tryptophanium bromide (LTTB) is an organic nonlinear optical crystal with the

molecular formula C22H27BrN4O5.[1] It is a salt complex formed between L-tryptophan and its

protonated form, L-tryptophanium, with a bromide counter-ion. This unique structure, where a

molecule co-crystallizes with its own salt, is a key determinant of its properties.
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Obtaining a single, universally recognized set of chemical identifiers for a complex salt like

LTTB presents a challenge. While the individual components are well-characterized, the

complex itself is not consistently registered in major chemical databases with its own unique

identifiers. Therefore, this guide will provide the identifiers for the constituent parts and explain

the methodology for representing the complex.

Table 1: Chemical Identifiers for LTTB and its Components
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Identifier L-tryptophan
L-tryptophanium
Cation

L-tryptophan L-
tryptophanium
Bromide (LTTB)

CAS Number 73-22-3[2]
Not separately

registered

Not explicitly found in

searches. CAS

numbers are assigned

to specific salt forms,

but a unique number

for this 2:1 complex is

not readily available in

public databases.[3][4]

IUPAC Name

(2S)-2-amino-3-(1H-

indol-3-yl)propanoic

acid[5][6][7]

[(1S)-1-carboxy-2-

(1H-indol-3-

yl)ethyl]azanium[8]

A systematic name

would be complex,

reflecting the 2:1 ratio

of the tryptophan

species and the

bromide salt. A

descriptive name is L-

tryptophan L-

tryptophanium

bromide.

SMILES
C1=CC=C2C(=C1)C(

=CN2)CN[5][7][9]

C1=CC=C2C(=C1)C(

=CN2)C[NH3+][8]

For ionic complexes,

SMILES strings for the

individual ions are

separated by a period.

A possible

representation is:

C1=CC=C2C(=C1)C(

=CN2)CN.C1=CC=C2

C(=C1)C(=CN2)C[NH

3+].[Br-][10][11][12]

InChI InChI=1S/C11H12N2

O2/c12-9(11(14)15)5-

7-6-13-10-4-2-1-3-

8(7)10/h1-

InChI=1S/C11H12N2

O2/c12-9(11(14)15)5-

7-6-13-10-4-2-1-3-

8(7)10/h1-

The InChI for a multi-

component structure

would list the InChI for

each component,
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4,6,9,13H,5,12H2,

(H,14,15)/t9-/m0/s1[2]

[5][9][13]

4,6,9,13H,5,12H2,

(H,14,15)/p+1/t9-/m0/

s1[8]

separated by a

delimiter.[14][15] A

representation would

be:

InChI=1S/C11H12N2

O2/c12-9(11(14)15)5-

7-6-13-10-4-2-1-3-

8(7)10/h1-

4,6,9,13H,5,12H2,

(H,14,15)/t9-/m0/s1.In

ChI=1S/C11H12N2O2

/c12-9(11(14)15)5-7-

6-13-10-4-2-1-3-

8(7)10/h1-

4,6,9,13H,5,12H2,

(H,14,15)/p+1/t9-/m0/

s1.BrH/h1H/p-1

InChIKey

QIVBCDIJIAJPQS-

VIFPVBQESA-N[2][5]

[9][13]

QIVBCDIJIAJPQS-

VIFPVBQESA-O[8]

A unique InChIKey for

the entire complex is

not available.

Molecular Formula
C11H12N2O2[2][5][9]

[13]
C11H13N2O2+[8] C22H27BrN4O5[1]

Molecular Weight 204.23 g/mol [16][17] 205.23 g/mol [8] 507.38 g/mol

Synonyms
L-Trp, (-)-

Tryptophan[9][13][18]
L-tryptophan cation[8] LTTB

Physicochemical and Safety Profile
The properties of LTTB are influenced by both the L-tryptophan molecule and the ionic nature

of the complex.

Physicochemical Properties
Table 2: Physicochemical Properties of LTTB and L-tryptophan
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Property L-tryptophan
L-tryptophan L-
tryptophanium Bromide
(LTTB)

Appearance
White to yellowish-white

crystalline powder.[19]

Data not available, but likely a

crystalline solid.

Melting Point
280 - 285 °C (decomposes).

[17]

Thermally stable up to 205 °C,

with a melting point observed

at 226.17 °C.[20]

Solubility

Slightly soluble in water (11.4

g/L at 25 °C), very slightly

soluble in ethanol, and

insoluble in chloroform.[14][15]

Freely soluble in formic acid

and dissolves in dilute

hydrochloric acid.[19]

Synthesized from an aqueous

solution, suggesting some

solubility in water.[1]

Optical Rotation
[α]D: -30.0° to -33.0° (c=1 in

water).[19]
Data not available.

Safety and Handling
Currently, a specific safety data sheet (SDS) for L-tryptophan L-tryptophanium bromide is not

publicly available. Therefore, it is prudent to handle the compound with the same precautions

as for its components, L-tryptophan and bromide salts.

L-tryptophan: Generally not classified as a hazardous substance.[20][21] However, it may

cause eye, skin, and respiratory tract irritation.[22] In case of contact, flush the affected area

with plenty of water.[21] For inhalation, move to fresh air.[21] If ingested, rinse the mouth with

water.[20]

Bromide Salts: Handle with care, as some bromide compounds can be toxic.

General Handling: Use personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat. Handle in a well-ventilated area to minimize dust inhalation.[22]
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GHS Hazard Pictograms: While LTTB itself does not have a specific GHS classification, based

on its components and potential reactivity, the following pictograms should be considered as a

precautionary measure:

Health Hazard: For potential long-term health effects.

Irritant/Harmful: For potential skin, eye, and respiratory irritation.

Experimental Protocols
The synthesis and characterization of LTTB require precise and controlled experimental

conditions.

Synthesis of LTTB Single Crystals by Slow Evaporation
The slow evaporation solution growth technique is a common and effective method for

producing high-quality single crystals of organic compounds like LTTB.[1][23] The principle

behind this method is the gradual removal of a solvent from a saturated solution, which allows

for the slow and orderly arrangement of molecules into a crystal lattice.

Step-by-Step Protocol:

Solution Preparation: Prepare a saturated solution of L-tryptophan in deionized water at a

slightly elevated temperature (e.g., 40°C) to ensure complete dissolution.

Acidification: Slowly add hydrobromic acid (HBr) to the L-tryptophan solution in a 2:1 molar

ratio of L-tryptophan to HBr. This will protonate some of the L-tryptophan molecules to form

L-tryptophanium cations.

Filtration: Filter the solution using a Whatman filter paper to remove any undissolved

impurities.

Crystallization: Transfer the filtered solution into a clean crystallizing dish or beaker. Cover

the container with a perforated lid (e.g., parafilm with small holes) to allow for slow

evaporation of the solvent.[8]

Incubation: Place the container in a vibration-free environment at a constant temperature

(e.g., room temperature) and allow the solvent to evaporate slowly over a period of several
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days to weeks.

Crystal Harvesting: Once well-formed single crystals appear, carefully harvest them from the

solution using tweezers.

Solution Preparation Purification & Crystallization Final Product

Dissolve L-Tryptophan
in Deionized Water

Add Hydrobromic Acid
(2:1 Molar Ratio)

Protonation Filter Solution Slow Evaporation
at Constant Temperature

Harvest LTTB
Single Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of LTTB single crystals via slow evaporation.

Assessment of Antimicrobial Activity: Kirby-Bauer Disk
Diffusion Method
The antimicrobial potential of LTTB can be evaluated using the Kirby-Bauer disk diffusion

susceptibility test.[19][20] This method assesses the ability of a substance to inhibit the growth

of a microorganism.[13][24][25]

Step-by-Step Protocol:

Prepare Inoculum: Suspend a pure culture of the test microorganism (e.g., Staphylococcus

aureus, Aspergillus niger) in a sterile saline solution to a turbidity equivalent to a 0.5

McFarland standard.[25]

Inoculate Agar Plate: Uniformly swab the microbial suspension onto the entire surface of a

Mueller-Hinton agar plate.[25]

Apply Disks: Aseptically place sterile filter paper disks impregnated with a known

concentration of LTTB onto the surface of the agar.

Incubation: Incubate the plate at an appropriate temperature (e.g., 35-37°C) for 16-24 hours.

[25]
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Measure Zones of Inhibition: After incubation, measure the diameter of the clear zone

around each disk where microbial growth has been inhibited. The size of this zone is

indicative of the antimicrobial activity.[13]

Prepare Microbial
Inoculum

Swab Inoculum onto
Mueller-Hinton Agar Plate

Apply LTTB-impregnated
Disks

Incubate Plate

Measure Zones of
Inhibition

Click to download full resolution via product page

Caption: Kirby-Bauer disk diffusion assay workflow for antimicrobial testing.

Characterization of Nonlinear Optical Properties: Kurtz-
Perry Powder Technique
The second-harmonic generation (SHG) efficiency of LTTB, a key indicator of its nonlinear

optical (NLO) properties, can be determined using the Kurtz-Perry powder technique.[20] This

method compares the SHG intensity of the sample to that of a standard reference material,

typically potassium dihydrogen phosphate (KDP).

Step-by-Step Protocol:
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Sample Preparation: Grind the LTTB single crystals into a fine powder and pack it into a

micro-capillary tube.

Laser Irradiation: Irradiate the powdered sample with a high-intensity pulsed laser, such as a

Q-switched Nd:YAG laser operating at a fundamental wavelength of 1064 nm.

Detection of Second Harmonic: Use a photomultiplier tube to detect the second-harmonic

signal generated at half the fundamental wavelength (532 nm).

Comparison with Standard: Measure the SHG intensity of a KDP powder sample under the

same experimental conditions.

Calculate Relative SHG Efficiency: The relative SHG efficiency of LTTB is calculated by

comparing its SHG intensity to that of KDP.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 17 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15336088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laser Source

Sample

Detection

Nd:YAG Laser
(1064 nm)

LTTB Powder

532 nm Filter

Photomultiplier
Tube

Click to download full resolution via product page

Caption: Schematic of the Kurtz-Perry powder technique for SHG measurement.
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Mechanism of Action and Biological Significance
Antimicrobial Activity
LTTB has demonstrated significant antimicrobial activity against various bacterial and fungal

species, with notable efficacy against Aspergillus niger and Staphylococcus aureus.[5] The

antimicrobial properties of tryptophan-containing compounds are often attributed to their ability

to interact with and disrupt microbial cell membranes.[26][27] The indole side chain of

tryptophan plays a crucial role in these interactions. Furthermore, the presence of halogen

atoms, such as bromine in LTTB, can enhance the antimicrobial potency of tryptophan

derivatives.[6]

While the precise signaling pathways affected by LTTB are not yet fully elucidated, it is

hypothesized that its antimicrobial action involves the disruption of cell membrane integrity,

leading to leakage of cellular contents and ultimately cell death.

Nonlinear Optical Properties
LTTB's utility in nonlinear optics stems from its non-centrosymmetric crystal structure, a

common feature of amino acid crystals.[21][28] This lack of inversion symmetry is a

prerequisite for second-order NLO phenomena like second-harmonic generation. In amino

acids, the presence of a chiral carbon atom and the zwitterionic nature of the molecules

(containing both a protonated amino group and a deprotonated carboxyl group) contribute to

the formation of these non-centrosymmetric structures.[21] The delocalized π-electrons in the

indole ring of tryptophan also enhance the material's nonlinear optical response.[21]

Conclusion
L-tryptophan L-tryptophanium bromide (LTTB) is a promising multifunctional material with

demonstrated antimicrobial and nonlinear optical properties. While a comprehensive set of

unique chemical identifiers for the complex is not yet established in public databases, this

guide provides a thorough compilation of the available data for its constituent parts and the

complex itself. The detailed protocols for its synthesis and characterization will aid researchers

in further exploring the potential applications of this and similar compounds in drug

development and materials science. Further investigation into its specific mechanism of

antimicrobial action and toxicological profile is warranted to fully realize its therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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